(3,4-difluorophenyl)[1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)piperidin-4-yl]methanone

• IUPAC Name: (3,4-difluorophenyl)-[1-(imidazo[1,2-a]pyridine-6-carbonyl)piperidin-4-yl]methanone
• InChI: InChI=1S/C20H17F2N3O2/c21-16-3-1-14(11-17(16)22)19(26)13-5-8-24(9-6-13)20(27)15-2-4-18-23-7-10-25(18)12-15/h1-4,7,10-13H,5-6,8-9H2
• InChI Key: RBYVOINXQZXADY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)C2=CC(=C(C=C2)F)F)C(=O)C3=CN4C=CN=C4C=C3
• Molecular Formula: C20H17F2N3O2
• Molecular Weight: 369.4 g/mol

Description

This compound belongs to a class of compounds that combine structural motifs from difluorophenyl groups, imidazo[1,2-a]pyridines, and piperidinyl methanones. Such compounds are often investigated for their biological activities and potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of closely related compounds typically involves multi-step organic reactions, including amidation, Friedel-Crafts acylation, and dehydration reactions. For example, Zheng Rui (2010) described the synthesis of a related compound through amidation, Friedel-Crafts acylation, and hydration, starting from piperidine-4-carboxylic acid and ethyl carbonochloridate, achieving a reasonable overall yield of 62.4% (Zheng Rui, 2010).

Scientific Research Applications

Synthesis and Optical Properties

Compounds with structural elements similar to (3,4-difluorophenyl)[1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)piperidin-4-yl]methanone have been synthesized and studied for their optical properties. For instance, a series of diarylated imidazo[1,5-a]pyridine derivatives were synthesized and characterized, showcasing absorption and fluorescence spectra with notable Stokes' shifts. These shifts and quantum yields suggest potential applications in materials science, specifically in the development of luminescent materials for various technologies (Volpi et al., 2017).

Antiproliferative and Antimicrobial Activities

Research on compounds containing elements of the query molecule has revealed significant biological activities. Specifically, conjugates of imidazo[4,5-b]pyridin and indolylmethanone have shown considerable antiproliferative activity against several human cancer cell lines. Such studies suggest the potential utility of these compounds as templates for the development of new anticancer agents (Mullagiri et al., 2018).

Similarly, derivatives of 2,4-difluorophenyl(piperidin-4-yl)methanone have been synthesized and displayed good antimicrobial activity against pathogenic bacterial and fungal strains, highlighting their potential in addressing antibiotic resistance (Mallesha & Mohana, 2014).

Novel Synthetic Methods

Innovative synthetic methods have been developed for compounds with structural similarities, expanding the possibilities for synthesizing a broad range of imidazo[1,5-α]pyridines. These methods leverage anomeric stereoauxiliary strategies to access a wide variety of products, potentially including those with the specific structure of interest. Such advancements in synthetic chemistry could facilitate the exploration of new materials and pharmaceuticals (Zeng et al., 2021).

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridines can vary depending on the specific compound and its intended use. For example, some imidazo[1,2-a]pyridine analogues exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Future Directions

Imidazo[1,2-a]pyridines have a wide range of applications in medicinal chemistry, and research into new synthetic methods and applications of these compounds is ongoing.